ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-(cyclopropylmethyl)-3-[(2-methylphenyl)methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C20H29NO2/c1-3-23-19(22)20(13-18-8-5-4-7-16(18)2)11-6-12-21(15-20)14-17-9-10-17/h4-5,7-8,17H,3,6,9-15H2,1-2H3
• InChI Key: ADKCSFFEARWNQA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)CC2CC2)CC3=CC=CC=C3C
• Molecular Formula: C20H29NO2
• Molecular Weight: 315.4 g/mol

Description

Ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate, also known as CTDP-31, is a novel compound that has gained attention in the scientific community due to its potential for therapeutic applications. CTDP-31 is a piperidine derivative that has been shown to exhibit significant pharmacological activity, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate is not fully understood, but studies have suggested that it may act as a modulator of the sigma-1 receptor. The sigma-1 receptor is a protein that is involved in several cellular processes, including the regulation of calcium ion channels and the modulation of neurotransmitter release. By modulating the activity of this receptor, ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate may be able to exert its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate has several biochemical and physiological effects, including the ability to reduce oxidative stress, inflammation, and apoptosis. ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate has also been shown to improve cognitive function in animal models of neurodegenerative diseases. Additionally, ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate has been shown to have a low toxicity profile, making it a potentially safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate for lab experiments is its high potency and selectivity. This makes it an ideal compound for studying the sigma-1 receptor and its role in neurodegenerative diseases. However, one limitation of ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate is its relatively short half-life, which can make it difficult to study its long-term effects in vivo.

Future Directions

There are several future directions for research on ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate, including the development of more potent and selective analogs, the investigation of its effects on other cellular processes, and the exploration of its potential for use in other therapeutic areas. Additionally, further studies are needed to fully understand the mechanism of action of ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate and its potential for use in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate involves a multi-step process that begins with the reaction of cyclopropylmethylamine with 2-methylbenzyl chloride to form N-(cyclopropylmethyl)-2-methylbenzylamine. This intermediate is then reacted with ethyl 3-piperidinecarboxylate to form ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate. The overall yield of the synthesis process is around 50%, which makes it a viable method for producing the compound in large quantities for research purposes.

Scientific Research Applications

Ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate has been the subject of several scientific studies due to its potential for therapeutic applications. One of the most promising areas of research involves the use of ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies have shown that ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate can protect neurons from oxidative stress and reduce inflammation, which are key factors in the development of these diseases.